Cas no 1237518-56-7 (Benzenamine, N,N-diethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzenamine, N,N-diethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1237518-56-7
• MF: C₁₆H₂₆BNO₂
• MW: 275.1941447258
• CID: 5689202
• Update Time: 2025-08-05

Benzenamine, N,N-diethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-diethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N,N-Diethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine

• Inchi： 1S/C16H26BNO2/c1-7-18(8-2)14-11-9-10-13(12-14)17-19-15(3,4)16(5,6)20-17/h9-12H,7-8H2,1-6H3
• InChI Key： HPCITKNSGAGTDG-UHFFFAOYSA-N
• SMILES： C1(N(CC)CC)=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 385.3±25.0 °C(Predicted)
• pka: 6.53±0.45(Predicted)

Additional information on Benzenamine, N,N-diethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Benzenamine, N,N-Diethyl-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)

Benzenamine, also known as aniline derivatives, is a class of organic compounds that have found extensive applications in various fields of chemistry and materials science. Among these derivatives, the compound with CAS No. 1237518-56-7, specifically N,N-Diethyl-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)benzenamine, has garnered significant attention due to its unique structural properties and potential applications in modern chemical synthesis.

The structure of this compound is characterized by a benzene ring substituted with an amino group at the para position. The amino group is further modified with two ethyl groups attached to the nitrogen atom, forming an N,N-diethyl substitution. Additionally, the meta position of the benzene ring is occupied by a dioxaborolane moiety. This dioxaborolane group is a tetramethyl-substituted derivative of 1,3-dioxabicyclo[2.2.0]hexane (commonly referred to as a dioxaborolane), which imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of dioxaborolane-containing compounds in various chemical reactions. The presence of the dioxaborolane group in this compound makes it particularly interesting for applications in cross-coupling reactions. For instance, the Suzuki-Miyaura coupling reaction has been extensively studied for its ability to form carbon-carbon bonds between boronic acids and aryl halides under palladium catalysis. In this context, the dioxaborolane moiety can act as a boronic acid equivalent or a precursor for generating boronic acids in situ.

Furthermore, the diethyl substitution on the amino group introduces steric hindrance and electron-donating effects. These properties can influence the reactivity of the compound in various chemical transformations. For example, in nucleophilic aromatic substitution reactions or amidation processes, the steric bulk provided by the ethyl groups can modulate reaction selectivity and efficiency.

Recent research has also explored the potential of this compound in materials science applications. The combination of aromaticity and boron-containing functionalities makes it a promising candidate for use in organic electronics or as precursors for metal-free materials. For instance, its ability to undergo oxidative coupling or polymerization under specific conditions could lead to novel materials with tailored electronic properties.

In terms of synthesis methods for this compound, several strategies have been reported in recent literature. One common approach involves the Friedel-Crafts alkylation or acylation of aniline derivatives followed by subsequent functionalization to introduce the dioxaborolane group. Another method employs palladium-catalyzed cross-coupling reactions where pre-synthesized intermediates are coupled with boronic acids or their equivalents.

The stability and reactivity of this compound under different conditions have also been investigated. Studies suggest that while it is stable under ambient conditions due to its aromaticity and substituent effects, it can undergo transformations under specific catalytic conditions or in presence of reactive partners such as electrophiles or nucleophiles.

In conclusion,Benzenamine, specifically its N,N-diethyl derivative with a dioxaborolane substituent (CAS No. 1237518-56-7), represents an intriguing compound with diverse potential applications across chemistry and materials science. Its unique structure allows it to participate in a wide range of chemical reactions while offering opportunities for further functionalization and exploration into novel material systems.